3-Chloro-1H-indazole
Overview
Description
3-Chloro-1H-indazole is a type of indazole compound . It has the molecular formula C7H5ClN2 and a molecular weight of 152.581 . It is mainly used as an intermediate in organic synthesis and pesticide chemistry .
Synthesis Analysis
The synthesis of 1H-indazole, including this compound, involves several strategies. These include transition metal-catalyzed reactions, reductive cyclization reactions, and synthesis of 2H-indazoles via consecutive formation of C–N and N–N bonds without a catalyst and solvent from 2-azidobenzaldehydes and amines . This compound can also be prepared from indazole through chlorination .Molecular Structure Analysis
The molecular structure of this compound can be viewed as a 2D Mol file or as a computed 3D SD file .Chemical Reactions Analysis
This compound, as an indazole compound, can undergo nucleophilic substitution reactions with common electrophiles such as alkyl halides under alkaline conditions to obtain the corresponding N-alkylated derivatives .Physical and Chemical Properties Analysis
This compound has a molecular weight of 152.581 . More detailed physical and chemical properties were not found in the search results.Scientific Research Applications
Structural Analysis and Crystallography : The crystal structure of molecules containing 3-chloro-1H-indazole has been extensively studied. For example, Chicha et al. (2014) analyzed the crystal structure of a molecule with this component, noting its nearly planar structure and how it connects to other molecular groups through hydrogen bonds, forming a three-dimensional network (Chicha, Rakib, Chigr, Saadi, & El Ammari, 2014).
Pharmaceutical and Medicinal Chemistry : The this compound structure is a key motif in many pharmaceuticals. For instance, Corsi & Palazzo (1976) synthesized derivatives of this compound, demonstrating potent antispermatogenic activity (Corsi & Palazzo, 1976). Ye et al. (2019) explored the enantioselective synthesis of indazoles, including those with a 3-chloro substitution, for potential pharmaceutical applications (Ye, Kevlishvili, Feng, Liu, & Buchwald, 2019).
Anticancer Research : Indazole derivatives, including those with a 3-chloro group, are being investigated in the field of oncology. Hummer et al. (2013) conducted studies on indazolium trans-[tetrachlorobis(1H-indazole)ruthenate(III)] (KP1019), a compound with anticancer potential, using X-ray absorption near edge structure spectroscopy to understand its in vivo chemistry (Hummer et al., 2013).
Synthetic Chemistry and Catalysis : The this compound framework is central to various synthetic pathways. For instance, Wiethan et al. (2017) documented the nickel-catalyzed synthesis of 3-(hetero)aryl-1H-indazoles, a process enhanced by the presence of the 3-chloro group (Wiethan, Lavoie, Borzenko, Clark, Bonacorso, & Stradiotto, 2017).
Agrochemical Research : Ye et al. (2013) highlighted the importance of C3-arylated indazole derivatives in agrochemicals, demonstrating a practical method for direct C-3 arylation of indazole, which is crucial for the development of related agrochemicals and pharmaceuticals (Ye, Edmunds, Morris, Sale, Zhang, & yu, 2013).
Antimicrobial and Antitubercular Activities : Samadhiya et al. (2012) reported the synthesis of derivatives of this compound with significant antibacterial, antifungal, and antitubercular activities (Samadhiya, Sharma, Srivastava, & Srivastava, 2012).
Safety and Hazards
Future Directions
Indazole compounds, including 3-Chloro-1H-indazole, have a wide variety of biological properties and have been used in the production of various biologically active compounds. Therefore, the medicinal properties of indazole need to be explored in the future for the treatment of various pathological conditions .
Mechanism of Action
Target of Action
3-Chloro-1H-indazole is a type of indazole compound . Indazole compounds have a wide variety of medicinal applications, including anti-inflammatory, antimicrobial, antiHIV, anticancer, hypoglycemic, antiprotozoal, antihypertensive, and other activities . .
Mode of Action
It’s known that indazole compounds can interact with their targets in various ways depending on their specific structure and functional groups . For instance, some indazole compounds have been found to inhibit cell growth, suggesting they may interact with cellular components involved in cell proliferation .
Biochemical Pathways
Given the wide range of biological activities associated with indazole compounds, it’s likely that multiple pathways could be affected .
Result of Action
For instance, the compound 3-Amino-N-(4-benzylphenyl)-5-chloro-1H-indazole-1-carboxamide was able to inhibit cell growth with GI 50 values in the 0.041–33.6 μM range, being very effective against colon and melanoma cell lines .
Action Environment
Like all chemical compounds, its stability and reactivity can be influenced by factors such as temperature, ph, and the presence of other chemicals .
Biochemical Analysis
Biochemical Properties
It is known that indazole derivatives can interact with various enzymes, proteins, and other biomolecules . For instance, some indazole derivatives have been found to inhibit phosphoinositide 3-kinase δ, a key enzyme involved in cell signaling
Cellular Effects
Some indazole derivatives have been found to have antitumor activity, suggesting that they may influence cell function . For example, a compound named 3-Amino-N-(4-benzylphenyl)-5-chloro-1H-indazole-1-carboxamide was found to inhibit cell growth in colon and melanoma cell lines
Molecular Mechanism
It is known that indazole derivatives can exert their effects at the molecular level through various mechanisms, such as binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression
Properties
IUPAC Name |
3-chloro-2H-indazole | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H5ClN2/c8-7-5-3-1-2-4-6(5)9-10-7/h1-4H,(H,9,10) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QPHAGNNWDZSKJH-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C(NN=C2C=C1)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H5ClN2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60183363 | |
Record name | 3-Chloro-1H-indazole | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60183363 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
152.58 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
29110-74-5 | |
Record name | 3-Chloroindazole | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=29110-74-5 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
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Record name | 3-Chloro-1H-indazole | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0029110745 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 3-Chloro-1H-indazole | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=44503 | |
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Record name | 3-Chloro-1H-indazole | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=42179 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
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Record name | 3-Chloro-1H-indazole | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60183363 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 3-chloro-1H-indazole | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.044.935 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
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Record name | 3-CHLORO-1H-INDAZOLE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/UYV55A79UH | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q1: What can be concluded about the structure of the 3-chloro-1H-indazole system from the crystallographic data?
A1: The research paper primarily focuses on elucidating the crystal structure of N-(1-allyl-3-chloro-1H-indazol-5-yl)-4-methylbenzenesulfonamide, which contains the this compound moiety []. The study reveals that the this compound system itself is almost planar []. This planarity might influence the molecule's ability to interact with other molecules or bind to specific targets. Additionally, the allyl group attached to the nitrogen atom of the indazole ring adopts a nearly perpendicular orientation relative to the indazole plane, which could also impact its interactions with potential binding partners.
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